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Introduction

Technetium-99m Trofolastat (°°™Tc-Trofolastat), also known as °°™Tc-MIP-1404, is a
radiolabeled small molecule inhibitor of Prostate-Specific Membrane Antigen (PSMA)[1][2][3].
PSMA is a transmembrane protein that is overexpressed in the majority of prostate cancer
cells, making it an excellent target for diagnostic imaging[1]. °°*™Tc-Trofolastat is utilized in
single-photon emission computed tomography (SPECT) to visualize PSMA-positive prostate
cancer lesions[4]. These application notes provide detailed protocols for the use of °°™Tc-
Trofolastat in preclinical prostate cancer xenograft imaging studies, offering a valuable tool for
drug development and cancer research.

Data Presentation
In Vitro Binding Affinity

The binding affinity of ®*™Tc-Trofolastat and related compounds to PSMA-expressing LNCaP
cells has been determined through in vitro assays.
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Compound Kd (nM)

99mTc-MIP-1404 1.07+£0.89
99mTc-MIP-1427 0.64 £0.46
99mTc-MIP-1405 4.35+0.35
99mTc-MIP-1428 1.75+£0.32

Table 1: In vitro binding affinities of °™Tc-
labeled PSMA inhibitors to LNCaP cells.[5]

In Vitro Internalization

Internalization of °°™Tc-Trofolastat was observed in PSMA-positive LNCaP cells at 37°C.

Compound

Internalized Amount (fmol)

oomTc-MIP-1404

699 + 85

99mTc-MIP-1405

231 +148

99mTe-MIP-1427

351+61

oomTc-MIP-1428

794 + 138

Table 2: Internalization of °°™Tc-labeled PSMA
inhibitors in LNCaP cells after 2 hours at 37°C.

[5]

Biodistribution in LNCaP Xenografts

The biodistribution of °*°™Tc-Trofolastat was evaluated in mice bearing PSMA-positive LNCaP
xenografts. The data is presented as the percentage of the injected dose per gram of tissue

(%IDIg).
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Organ 1 hour 4 hours
Blood 0.35+0.08 0.02+0.01
Spleen 0.32£0.06 0.21 £0.04
Pancreas 0.16 £ 0.04 0.08 £0.02
Stomach 0.16 £ 0.03 0.10 £ 0.03
Intestines 0.47+0.14 0.34 + 0.06
Skeletal Muscle 0.11 +0.02 0.05+0.01
Bone 0.28 +0.06 0.16 £ 0.03
Kidney 21.0+4.2 16.5+2.9
Liver 0.51+0.10 0.38 £ 0.07
Lung 0.39+0.08 0.18 +0.04
Heart 0.19 +0.04 0.07 £0.01
LNCaP Tumor 9.3+23 72+1.8

Table 3: Biodistribution of
29mTe-Trofolastat in mice with
LNCaP xenografts.[5]

Tumor-to-Tissue Ratios in LNCaP Xenografts

High tumor-to-tissue ratios indicate specific uptake of the imaging agent in the tumor.

Ratio 1 hour 4 hours
Tumor-to-Blood 271 360:1
Tumor-to-Skeletal Muscle 85:1 144:1

Table 4: Tumor-to-tissue ratios
for 29mTe-Trofolastat in mice
with LNCaP xenografts.[5]
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Biodistribution in PC3 Xenografts (PSMA-Negative
Control)

To demonstrate the specificity of ®°mTc-Trofolastat for PSMA, biodistribution was also
assessed in mice with PSMA-negative PC3 xenografts.

Organ 1 hour 4 hours
Blood 0.45%+0.11 0.03£0.01
Spleen 0.41+0.10 0.27 £ 0.05
Pancreas 0.21 £0.05 0.11 £0.02
Stomach 0.21 +0.05 0.13 +0.03
Intestines 0.61+0.15 0.44 +0.09
Skeletal Muscle 0.14 £ 0.03 0.07 +0.01
Bone 0.36 + 0.09 0.21 +0.04
Kidney 27.0+54 21.0+3.8
Liver 0.66 + 0.16 0.49 £ 0.09
Lung 0.50+0.12 0.23 +0.04
Heart 0.25 +0.06 0.09 £ 0.02
PC3 Tumor 0.35+0.09 0.18 +0.04

Table 5: Biodistribution of
99mTe-Trofolastat in mice with
PC3 xenografts.[5]

Experimental Protocols
Prostate Cancer Xenograft Model Generation

A robust and reproducible xenograft model is crucial for meaningful imaging studies.

Materials:
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LNCaP (PSMA-positive) and PC3 (PSMA-negative) human prostate cancer cell lines.

Appropriate cell culture medium (e.g., RPMI-1640 with 10% FBS).

Matrigel™ Basement Membrane Matrix.

Male athymic nude mice (6-8 weeks old).

Sterile PBS, syringes, and needles.
Protocol:
e Cell Culture: Culture LNCaP and PC3 cells according to standard protocols.

o Cell Preparation: Harvest cells at approximately 80-90% confluency. Resuspend the cells in
a 1:1 mixture of sterile PBS and Matrigel™ at a concentration of 5-10 x 10° cells per 100 pL.

e Implantation: Anesthetize the mice. Subcutaneously inject 100 pL of the cell suspension into
the flank of each mouse.

e Tumor Growth Monitoring: Monitor tumor growth by caliper measurements at least twice a
week. Tumors are typically ready for imaging when they reach a volume of 100-200 mma3.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15192661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

4 Cell Preparation

.

4 .
Animal Brocedure
)
Monitor Tumor Growth

. J

)
'
)
'

(cuaty cont oo

© 2025 BenchChem. All rights reserved.

6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15192661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

)
'

Gmage Reconstruction & Analysis

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15192661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Cell Membrane

m Gntegrin [31) (IGF-lR)
1 \

1 I
interacts with :disrupted by PSMA/Idisrupted by PSMA
/

activates ‘|inhibited

MAPK/ERK
Pathway

Proliferation

Survival

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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cancer-xenograft-imaging]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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